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For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of n-Butylpentanamide (CAS: 2763-

67-9), a significant N,N-dialkyl aliphatic amide. The document details its chemical and physical

properties, outlines a standard synthesis protocol, and delves into its primary application in the

nuclear fuel cycle, specifically in the solvent extraction of thorium. While information on the

biological activity of n-Butylpentanamide is not currently available in scientific literature, this

guide offers a foundational resource for researchers interested in its unique chemical

characteristics and applications in extractive metallurgy. All quantitative data is presented in

structured tables for clarity, and key experimental workflows are accompanied by detailed

protocols and visual diagrams to facilitate understanding and replication.

Chemical and Physical Properties
n-Butylpentanamide is a secondary amide with a straightforward aliphatic structure. Its

physicochemical properties are crucial for understanding its behavior in various applications,

particularly as a solvent extractant. A summary of its key properties is provided below.
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Identifier Value

CAS Number 2763-67-9[1][2]

Molecular Formula C9H19NO[2]

IUPAC Name N-butylpentanamide[3]

InChI
InChI=1S/C9H19NO/c1-3-5-7-9(11)10-8-6-4-

2/h3-8H2,1-2H3,(H,10,11)[2]

InChIKey PKOPLDUHARSIKV-UHFFFAOYSA-N[2]

SMILES CCCCC(=O)NCCCC[3]

Other Names Pentanamide, N-butyl-[3]

Table 2: Physical and Chemical Properties of n-Butylpentanamide

Property Value

Molecular Weight 157.25 g/mol [3]

Appearance
Not explicitly stated in literature; likely a liquid or

low-melting solid at room temperature.

Boiling Point
Not experimentally determined; computed

values vary.

Melting Point
Not experimentally determined; computed

values vary.

Solubility
Expected to be soluble in organic solvents and

sparingly soluble in water.

logP (Octanol-Water Partition Coefficient) 2.2 (Computed)[3]

Computed Molar Refractivity 48.34 cm³

Computed Polar Surface Area 29.1 Å²[3]

Synthesis of n-Butylpentanamide
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The most common method for synthesizing n-Butylpentanamide is through the amidation of

pentanoic acid with n-butylamine. This reaction can be facilitated by a coupling agent or by

heating the reactants to drive off water.

General Synthesis Workflow
The synthesis of n-Butylpentanamide from pentanoic acid and n-butylamine is a direct

amidation reaction. The general workflow is depicted below.

Synthesis Workflow for n-Butylpentanamide

Pentanoic Acid

Reaction Vessel
(with solvent and optional coupling agent)

n-Butylamine

Heating
(to drive off water)

Crude n-Butylpentanamide

Purification
(e.g., Distillation or Chromatography)

Pure n-Butylpentanamide
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A generalized workflow for the synthesis of n-Butylpentanamide.

Experimental Protocol: Synthesis of n-
Butylpentanamide
This protocol describes a laboratory-scale synthesis of n-Butylpentanamide from pentanoic

acid and n-butylamine.

Materials:

Pentanoic acid

n-Butylamine

Toluene (or another suitable azeotroping solvent)

Dean-Stark apparatus

Round-bottom flask

Heating mantle

Condenser

Magnetic stirrer and stir bar

Separatory funnel

Sodium bicarbonate (saturated aqueous solution)

Brine (saturated aqueous sodium chloride solution)

Anhydrous magnesium sulfate or sodium sulfate

Rotary evaporator

Distillation apparatus or flash chromatography system
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Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a Dean-Stark

apparatus fitted with a condenser, combine equimolar amounts of pentanoic acid and n-

butylamine in toluene.

Reaction: Heat the mixture to reflux. Water will be formed as a byproduct and will be

collected in the Dean-Stark trap. Continue the reaction until no more water is collected.

Work-up:

Allow the reaction mixture to cool to room temperature.

Transfer the mixture to a separatory funnel and wash sequentially with a saturated

aqueous solution of sodium bicarbonate, water, and brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Filter the drying agent and concentrate the filtrate using a rotary evaporator to remove the

toluene.

Purification: The crude n-Butylpentanamide can be purified by vacuum distillation or flash

column chromatography on silica gel to yield the pure product.

Characterization: The identity and purity of the synthesized n-Butylpentanamide can be

confirmed using techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy,

Infrared (IR) spectroscopy, and Mass Spectrometry (MS).

Application in Thorium Extraction
n-Butylpentanamide, as a member of the N,N-dialkyl amide class of compounds, has been

investigated as an extractant for actinides in the reprocessing of spent nuclear fuel.[4] Its

primary application in this field is the solvent extraction of thorium from nitric acid media.[4]

N,N-dialkyl amides are considered advantageous alternatives to tributyl phosphate (TBP) due

to the innocuous nature of their degradation products and the potential for complete

incineration, which minimizes secondary waste volumes.[4]
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Mechanism of Thorium Extraction
The extraction of thorium from an acidic aqueous phase into an organic phase containing n-
Butylpentanamide involves the formation of a neutral complex. The amide's carbonyl oxygen

atom acts as a Lewis base, coordinating to the thorium cation. The general mechanism is

believed to involve the solvation of the thorium nitrate salt by the amide molecules.

The stoichiometry of the extracted thorium-amide complex can vary depending on the

conditions, such as the concentration of nitric acid.

Thorium Extraction Workflow
The following diagram illustrates a typical workflow for the solvent extraction of thorium using n-
Butylpentanamide.
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Thorium Extraction Workflow using n-Butylpentanamide

Aqueous Phase
(Thorium in Nitric Acid)

Extraction
(Vigorous Mixing)

Organic Phase
(n-Butylpentanamide in a diluent)

Phase Separation

Thorium-Loaded Organic Phase

Stripping
(Back-extraction)

Stripping Solution
(e.g., dilute acid or complexing agent)

Stripped Organic Phase
(for recycle) Aqueous Thorium Product

Click to download full resolution via product page

A simplified workflow for the solvent extraction of thorium.

Experimental Protocol: Solvent Extraction of Thorium
This protocol provides a general procedure for a laboratory-scale solvent extraction of thorium

using n-Butylpentanamide. Note: This experiment should only be performed in a laboratory

equipped to handle radioactive materials and by personnel with appropriate training.
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Materials:

A stock solution of thorium nitrate in nitric acid of a known concentration.

n-Butylpentanamide.

An organic diluent (e.g., dodecane, kerosene).

A stripping agent (e.g., dilute nitric acid, oxalic acid solution).

Centrifuge tubes or separatory funnels.

Mechanical shaker or vortex mixer.

Analytical instrumentation for thorium concentration determination (e.g., ICP-MS,

spectrophotometer).

Procedure:

Preparation of the Organic Phase: Prepare a solution of n-Butylpentanamide in the chosen

organic diluent at the desired concentration.

Extraction:

In a centrifuge tube or separatory funnel, combine equal volumes of the aqueous thorium

solution and the organic phase.

Agitate the mixture vigorously for a sufficient time to reach equilibrium (e.g., 30 minutes).

Separate the two phases by centrifugation or by allowing them to settle in the separatory

funnel.

Analysis of Extraction Efficiency:

Take an aliquot from the aqueous phase before and after extraction.

Determine the concentration of thorium in both aliquots.

Calculate the distribution ratio (D) and the extraction efficiency (E%).
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Stripping (Back-extraction):

Take the thorium-loaded organic phase and contact it with a fresh aqueous stripping

solution.

Agitate the mixture to transfer the thorium back into the aqueous phase.

Separate the phases.

Analysis of Stripping Efficiency:

Determine the thorium concentration in the stripping solution to calculate the stripping

efficiency.

Biological Activity
A thorough review of the current scientific literature reveals a lack of specific research on the

biological activity of n-Butylpentanamide. While the amide functional group is a common motif

in many biologically active molecules, no studies to date have reported on the specific

interactions of n-Butylpentanamide with biological systems. Therefore, its potential

pharmacological or toxicological profile remains uncharacterized. Future research in this area

would be necessary to elucidate any potential biological effects.

Safety Information
For detailed safety information, it is essential to consult the Safety Data Sheet (SDS) provided

by the supplier. General safety precautions for handling n-Butylpentanamide should include:

Working in a well-ventilated area.

Wearing appropriate personal protective equipment (PPE), including gloves, safety glasses,

and a lab coat.

Avoiding inhalation, ingestion, and skin contact.

Conclusion
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n-Butylpentanamide is a well-defined chemical entity with established physical and chemical

properties. Its synthesis is straightforward, and it has a notable application in the field of

nuclear chemistry as an extractant for thorium. This technical guide has provided a

consolidated resource for researchers, summarizing the available data and presenting it in an

accessible format with detailed experimental protocols and visual workflows. The absence of

data on its biological activity highlights a potential area for future investigation. This document

serves as a foundational reference for professionals working with or considering the use of n-
Butylpentanamide in their research and development activities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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